Cas no 869848-87-3 (2,3,4-Tri-O-acetyl-β-L-arabinopyranosyl 2,2,2-Trichloroacetimidate)

• Product Name: 2,3,4-Tri-O-acetyl-β-L-arabinopyranosyl 2,2,2-Trichloroacetimidate
• CAS No: 869848-87-3
• MF: C₁₃H₁₆Cl₃NO₈
• MW: 420.627041816711
• CID: 1865665
• PubChem ID: 125307432
• Update Time: 2025-04-21

2,3,4-Tri-O-acetyl-β-L-arabinopyranosyl 2,2,2-Trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tri-O-acetyl-β-L-arabinopyranosyl 2,2,2-Trichloroacetimidate
• LogP
• [(3S,4R,5R,6R)-4,5-diacetyloxy-6-(2,2,2-trichloroethanimidoyl)oxyoxan-3-yl] acetate
• 2,3,4-TRI-O-ACETYL-BETA-L-ARABINOPYRANOSYL 2,2,2-TRICHLOROACETIMIDATE
• 2,3,4-Tri-O-acetyl-1-O-(2,2,2-trichloroethanimidoyl)-beta-L-lyxopyranose
• DTXSID30693707
• T2695
• 869848-87-3

• Inchi： 1S/C13H16Cl3NO8/c1-5(18)22-8-4-21-11(25-12(17)13(14,15)16)10(24-7(3)20)9(8)23-6(2)19/h8-11,17H,4H2,1-3H3/t8-,9+,10+,11+/m0/s1
• InChI Key： NAGHJYXWJQCCPK-LNFKQOIKSA-N
• SMILES： ClC(C(=N)O[C@@H]1[C@@H]([C@@H]([C@H](CO1)OC(C)=O)OC(C)=O)OC(C)=O)(Cl)Cl

Computed Properties

• Exact Mass: 418.994150g/mol
• Monoisotopic Mass: 418.994150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 121Ų

2,3,4-Tri-O-acetyl-β-L-arabinopyranosyl 2,2,2-Trichloroacetimidate Security Information

• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C